Cas no 1803793-57-8 (2-Bromo-4-(3-bromopropyl)phenylacetic acid)

• Product Name: 2-Bromo-4-(3-bromopropyl)phenylacetic acid
• CAS No: 1803793-57-8
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 4972154
• Update Time: 2025-06-11

2-Bromo-4-(3-bromopropyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(3-bromopropyl)phenylacetic acid

• Inchi： 1S/C11H12Br2O2/c12-5-1-2-8-3-4-9(7-11(14)15)10(13)6-8/h3-4,6H,1-2,5,7H2,(H,14,15)
• InChI Key： DHLPVZCKQSDKQE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(=O)O)CCCBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-4-(3-bromopropyl)phenylacetic acid

Recent Advances in the Application of 2-Bromo-4-(3-bromopropyl)phenylacetic Acid (CAS: 1803793-57-8) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-4-(3-bromopropyl)phenylacetic acid (CAS: 1803793-57-8) has recently emerged as a promising intermediate in the synthesis of bioactive molecules and pharmaceutical agents. This bifunctional aromatic compound, characterized by its two bromine substituents and a carboxylic acid group, has demonstrated significant potential in medicinal chemistry, particularly in the development of enzyme inhibitors and targeted drug delivery systems. Recent studies have highlighted its role as a versatile building block for the construction of complex molecular architectures with enhanced pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-Bromo-4-(3-bromopropyl)phenylacetic acid as a key precursor for developing novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's dual bromine functionality allowed for selective modifications at both the aromatic and aliphatic positions, enabling the creation of a series of potent and selective inhibitors with improved pharmacokinetic profiles. The resulting compounds showed nanomolar inhibition constants and demonstrated promising activity in preclinical models of B-cell malignancies.

Another significant application was reported in ACS Chemical Biology, where the compound served as a crucial linker in the development of PROTACs (Proteolysis Targeting Chimeras). The researchers exploited the reactivity of both bromine atoms to conjugate the molecule with E3 ligase ligands and target protein binders, creating effective degraders for previously "undruggable" targets. The phenylacetic acid moiety proved particularly valuable for maintaining aqueous solubility while allowing for cellular permeability.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 2-Bromo-4-(3-bromopropyl)phenylacetic acid to improve yield and purity. A 2024 Organic Process Research & Development publication detailed a novel continuous flow synthesis method that reduced byproduct formation and increased overall efficiency by 40% compared to traditional batch processes. This improvement is particularly important as demand for the compound grows in pharmaceutical development pipelines.

The safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics of derivatives based on this scaffold have been extensively studied in recent preclinical investigations. While the parent compound itself is primarily used as an intermediate, its metabolites have shown interesting biological activities that warrant further exploration. Current research is investigating the potential of structurally modified versions to address challenges in CNS drug delivery and antibiotic resistance.

Looking forward, the unique chemical properties of 2-Bromo-4-(3-bromopropyl)phenylacetic acid position it as a valuable tool in chemical biology and drug discovery. Its applications are expanding beyond small molecule therapeutics into areas such as chemical probe development and bioconjugation strategies. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting that its impact on medicinal chemistry will continue to grow in the coming years.